4-(N,N-diethylsulfamoyl)-N-((5-methylisoxazol-4-yl)methyl)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide
• InChI: InChI=1S/C16H21N3O4S/c1-4-19(5-2)24(21,22)15-8-6-13(7-9-15)16(20)17-10-14-11-18-23-12(14)3/h6-9,11H,4-5,10H2,1-3H3,(H,17,20)
• InChI Key: JSBDOUOBCZFXQK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=C(ON=C2)C
• Molecular Formula: C16H21N3O4S
• Molecular Weight: 351.4 g/mol
• CAS No.: 2034590-98-0

Description

4-(N,N-diethylsulfamoyl)-N-((5-methylisoxazol-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H21N3O4S and its molecular weight is 351.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

A study by Havaldar and Khatri (2006) discusses the synthesis of compounds related to 4-(N,N-diethylsulfamoyl)-N-((5-methylisoxazol-4-yl)methyl)benzamide, examining their biological activity. The synthesis involved various steps, starting with the condensation of 4-(chlorosulfonyl) benzoic acid with diethyl amine, and subsequent reactions leading to derivatives with potential biological activity. The structural and spectral data of these synthesized compounds were established, and their biological activity was screened (Havaldar & Khatri, 2006).

Cardiac Electrophysiological Activity

Morgan et al. (1990) described the synthesis and cardiac electrophysiological activity of various N-substituted benzamide and benzene-sulfonamide compounds, including those structurally related to this compound. These compounds showed potential as selective class III antiarrhythmic agents, with some exhibiting comparable potency to clinically tested agents in in vitro and in vivo models (Morgan et al., 1990).

Inhibition of Carbonic Anhydrases

Research by Supuran et al. (2013) demonstrated that aromatic sulfonamides, including derivatives of this compound, are effective inhibitors of carbonic anhydrase isoenzymes. These compounds showed nanomolar inhibitory concentrations, indicating significant potential for therapeutic applications (Supuran et al., 2013).

Antiarrhythmic Activity and Molecular Characterization

Ellingboe et al. (1992) studied the synthesis and Class III antiarrhythmic activity of a series of related compounds, highlighting their potential for treating arrhythmias. The study included in vitro and in vivo assessments, revealing the compounds' action on cardiac electrophysiology and their molecular characterization (Ellingboe et al., 1992).